Cas no 100940-12-3 (3-Bromo-2,5-dimethoxybenzoic Acid)

• Product Name: 3-Bromo-2,5-dimethoxybenzoic Acid
• CAS No: 100940-12-3
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• MDL: MFCD09040422
• CID: 124372
• PubChem ID: 13599006
• Update Time: 2025-04-18

3-Bromo-2,5-dimethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-bromo-2,5-dimethoxy-
• 3-BROMO-2,5-DIMETHOXYBENZOIC ACID
• Benzoic acid, 3-bromo-2,5-dimethoxy-
• 3-Bromo-2,5-dimethoxybenzoic Acid

• MDL： MFCD09040422
• Inchi： 1S/C9H9BrO4/c1-13-5-3-6(9(11)12)8(14-2)7(10)4-5/h3-4H,1-2H3,(H,11,12)
• InChI Key： AGCIKSLLGORHBC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1OC)OC

Computed Properties

• Exact Mass: 259.96837
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 55.76
• LogP: 2.16450